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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

Ensuring the safe and environmentally responsible disposal of Prometon-d3 is paramount for
laboratory safety and regulatory compliance. This guide provides detailed, step-by-step
procedures for the proper handling and disposal of Prometon-d3, tailored for researchers,
scientists, and drug development professionals.

Prometon-d3, a deuterated analog of the herbicide Prometon, requires careful management
as a hazardous chemical waste. Adherence to federal, state, and local regulations is
mandatory. The Resource Conservation and Recovery Act (RCRA) governs the management
of hazardous waste from its generation to its final disposal, a principle known as "cradle-to-
grave" responsibility.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to consult the Safety Data Sheet
(SDS) for Prometon-d3. The SDS for Prometon-d3 from CDN Isotopes indicates that it is fatal
if swallowed or in contact with skin and causes damage to organs through prolonged or
repeated exposure.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Prometon-d3, including:

o Chemical-resistant gloves (e.g., nitrile)

o Safety glasses with side-shields or goggles
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e Alab coat or protective clothing

¢ In case of inadequate ventilation, use a NIOSH-approved respirator.[3][4]

In Case of a Spill:

e Evacuate the immediate area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

o Collect the absorbed material and spilled substance into a designated, labeled hazardous
waste container.[3]

e Do not allow the substance to enter drains or waterways.[3]

Step-by-Step Disposal Protocol

The proper disposal of Prometon-d3 involves a systematic approach of identification,
segregation, and transfer to a licensed hazardous waste disposal facility.

Step 1: Waste Identification and Classification Prometon-d3 must be managed as a hazardous
waste.[3] It is classified as an herbicide and a triazine derivative.[4] Due to its toxicity, it falls
under regulations for hazardous chemical waste.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical
reactions.

o Collect Prometon-d3 waste in a dedicated, clearly labeled hazardous waste container.

» Do not mix Prometon-d3 waste with other chemical waste streams unless compatibility has
been confirmed. It should be segregated with other organonitrogen pesticides or herbicides.

[516]
» Keep solid and liquid waste separate.[7]

Step 3: Container Management
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o Container Selection: Use a container that is compatible with Prometon-d3. A high-density
polyethylene (HDPE) or glass container is generally suitable. The container must be in good
condition, with no leaks or cracks.[8]

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Prometon-d3"), and any associated hazard pictograms (e.g., skull
and crossbones for acute toxicity).[8][9]

o Storage: Keep the waste container tightly closed except when adding waste. Store it in a
designated satellite accumulation area within the laboratory, away from incompatible
materials.[8]

Step 4: Disposal of Empty Containers Empty containers that held Prometon-d3 must also be
managed as hazardous waste unless properly decontaminated.

» Triple Rinsing: A common procedure for decontaminating empty herbicide containers is triple
rinsing.[10][11]

o

Empty the container completely into the hazardous waste collection vessel.

[¢]

Fill the container about one-quarter full with a suitable solvent (e.g., methanol, acetone, as
Prometon is soluble in these).

[¢]

Securely cap the container and shake vigorously for at least 30 seconds.

Drain the rinsate into the hazardous waste container.

[e]

[e]

Repeat this process two more times.

e The triple-rinsed, air-dried container can then be disposed of as non-hazardous waste,
though it is recommended to puncture it to prevent reuse.[11] Check with your institution's
environmental health and safety (EHS) office for specific requirements.

Step 5: Arranging for Professional Disposal Unused or waste Prometon-d3 must be disposed
of through a licensed hazardous waste disposal company.[10]

o Contact your institution's EHS department to schedule a pickup for your hazardous waste.
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» Do not attempt to dispose of Prometon-d3 down the drain or in the regular trash.[10][11]
This is illegal and poses a significant environmental risk.

Quantitative Data Summary

The following table summarizes key quantitative data related to the hazards and disposal
considerations for Prometon-d3.

Parameter Value Reference

Acute Toxicity, Oral (Category
1)Acute Toxicity, Dermal

GHS Classification (Category 2)Specific Target [3]
Organ Toxicity, Repeated
Exposure (Category 1)

H300: Fatal if swallowedH310:

Fatal in contact with skinH372:
Hazard Statements Causes damage to organs [3]

through prolonged or repeated

exposure

P273: Avoid release to the
Precautionary Statements environment.P501: Dispose of 3]

(Disposal Related) contents/container to an

approved waste disposal plant.

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory hazardous waste
management protocols and information derived from the Safety Data Sheet for Prometon-d3.
The "Triple Rinsing” method is a widely accepted protocol for the decontamination of empty
pesticide and herbicide containers.[10][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Prometon-d3.
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Caption: Logical workflow for the proper disposal of Prometon-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Prometon-d3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12295415#prometon-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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